Cas no 2128913-89-1 (2-Cyano-N-(1-cyanocyclohexyl)pyridine-4-carboxamide)

• Product Name: 2-Cyano-N-(1-cyanocyclohexyl)pyridine-4-carboxamide
• CAS No: 2128913-89-1
• MF: C₁₄H₁₄N₄O
• MW: 254.287162303925
• CID: 6424630
• PubChem ID: 136538845
• Update Time: 2025-06-11

2-Cyano-N-(1-cyanocyclohexyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-6637689
• 2-Cyano-N-(1-cyanocyclohexyl)pyridine-4-carboxamide
• AKOS033687402
• Z1951385229
• 2128913-89-1

• Inchi： 1S/C14H14N4O/c15-9-12-8-11(4-7-17-12)13(19)18-14(10-16)5-2-1-3-6-14/h4,7-8H,1-3,5-6H2,(H,18,19)
• InChI Key： FDSVEZFLZCULSM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=C(C#N)C=1)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 254.11676108g/mol
• Monoisotopic Mass: 254.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 89.6Ų

Additional information on 2-Cyano-N-(1-cyanocyclohexyl)pyridine-4-carboxamide

Introduction to 2-Cyano-N-(1-cyanocyclohexyl)pyridine-4-carboxamide (CAS No. 2128913-89-1)

2-Cyano-N-(1-cyanocyclohexyl)pyridine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2128913-89-1, represents a unique molecular architecture that combines cyano and pyridine functionalities with a cyclohexyl side chain. The presence of these specific chemical groups not only imparts distinct physicochemical properties but also opens up a myriad of possibilities for its application in drug discovery and development.

The compound's structure, featuring a cyano group at the pyridine ring and a 1-cyanocyclohexyl substituent, makes it an intriguing candidate for further exploration. The cyano group is known for its ability to participate in hydrogen bonding and metal coordination, which can be leveraged to enhance binding affinity and selectivity in drug design. Meanwhile, the cyclohexyl ring introduces steric bulk and conformational flexibility, which can be critical for optimizing pharmacokinetic profiles.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds as pharmacophores. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The compound in question, 2-Cyano-N-(1-cyanocyclohexyl)pyridine-4-carboxamide, is no exception. Its unique structural features position it as a potential lead compound for the discovery of new therapeutic agents.

One of the most compelling aspects of this compound is its potential utility in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have shown that pyridine-based compounds can interact with enzymes and receptors in ways that modulate inflammatory responses, neurodegenerative processes, and metabolic disorders. The N-(1-cyanocyclohexyl) moiety may further enhance these interactions by providing additional binding pockets or by influencing the conformational dynamics of the target proteins.

The synthesis of 2-Cyano-N-(1-cyanocyclohexyl)pyridine-4-carboxamide presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups requires careful planning to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecular frameworks with precision. Techniques such as transition-metal catalysis and organometallic chemistry have been particularly useful in facilitating the formation of carbon-carbon bonds and introducing specific substituents.

The pharmacological potential of this compound has not gone unnoticed by researchers. Preclinical studies have begun to explore its effects on various disease models, with promising results in preliminary assays. For example, researchers have observed inhibitory activity against certain kinases and proteases that are implicated in cancer progression. Additionally, the compound has shown promise in models of neuroinflammation, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The structural versatility of 2-Cyano-N-(1-cyanocyclohexyl)pyridine-4-carboxamide also allows for derivatization into analogs with tailored properties. By modifying the substitution patterns or introducing additional functional groups, chemists can fine-tune the biological activity and pharmacokinetic characteristics of the molecule. This flexibility is crucial for optimizing drug candidates for clinical use.

In conclusion, 2-Cyano-N-(1-cyanocyclohexyl)pyridine-4-carboxamide (CAS No. 2128913-89-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and design of novel therapeutic agents.